Cas no 78184-43-7 (L-Allono-1,4-lactone)

• Product Name: L-Allono-1,4-lactone
• CAS No: 78184-43-7
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 1064561
• PubChem ID: 6572236
• Update Time: 2025-10-12

L-Allono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• L-Allono-1,4-lactone
• (3S,4R,5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-one
• L-Allonic acid, gamma-lactone
• (3S,4R,5S)-5-((S)-1,2-Dihydroxyethyl)-3,4-dihydroxydihydrofuran-2(3H)-one
• 78184-43-7
• DTXSID401318806
• L-allonic Acid Gamma-lactone
• L-Allonic acid, I(3)-lactone

• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2-,3+,4-,5-/m0/s1
• InChI Key： SXZYCXMUPBBULW-QTBDOELSSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]1[C@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Monoisotopic Mass: 178.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 467.9±18.0 °C at 760 mmHg
• Flash Point: 201.5±14.7 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

L-Allono-1,4-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on L-Allono-1,4-lactone

Research Brief on L-Allono-1,4-lactone (CAS: 78184-43-7) in Chemical Biology and Pharmaceutical Applications

L-Allono-1,4-lactone (CAS: 78184-43-7) is a significant intermediate in the biosynthesis of ascorbic acid (vitamin C) and has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications. Recent studies have explored its role in enzymatic pathways, drug synthesis, and potential therapeutic benefits. This research brief synthesizes the latest findings on L-Allono-1,4-lactone, focusing on its chemical properties, biological relevance, and emerging applications in medicine.

Recent advancements in synthetic biology have enabled more efficient production of L-Allono-1,4-lactone, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Biological Chemistry demonstrated a novel enzymatic cascade reaction that significantly improves the conversion rate of L-gulono-1,4-lactone to L-Allono-1,4-lactone, achieving a yield of over 85%. This breakthrough has implications for scalable production, particularly in the pharmaceutical industry where high-purity intermediates are critical.

In drug development, L-Allono-1,4-lactone has been investigated as a precursor for novel glycosidase inhibitors. Researchers at the University of Cambridge recently identified its potential in modulating glycosidase activity, which could lead to new treatments for metabolic disorders such as diabetes and lysosomal storage diseases. The compound's unique stereochemistry allows it to interact selectively with enzyme active sites, offering a promising avenue for targeted therapy.

Another area of interest is the role of L-Allono-1,4-lactone in oxidative stress regulation. A 2024 study in Free Radical Biology and Medicine highlighted its antioxidant properties, showing that derivatives of L-Allono-1,4-lactone can scavenge reactive oxygen species (ROS) more effectively than traditional antioxidants. This finding opens new possibilities for its use in neurodegenerative diseases and aging-related conditions.

Despite these promising developments, challenges remain in the clinical translation of L-Allono-1,4-lactone-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, L-Allono-1,4-lactone (CAS: 78184-43-7) represents a multifaceted molecule with significant applications in chemical biology and pharmaceuticals. Recent research underscores its potential in drug synthesis, enzyme inhibition, and oxidative stress management. Continued exploration of its mechanisms and optimization of production methods will be crucial for advancing its use in medicine and industry.